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Compound of Interest

Compound Name: Methyl N-methylanthranilate

Cat. No.: B146674

Prepared for: Researchers, scientists, and drug development professionals.

Introduction: Methyl N-methylanthranilate (M-N-MA), also known as dimethyl anthranilate, is
an aromatic compound valued for its distinctive sweet, fruity, and floral aroma.[1] Chemically, it
is the methyl ester of N-methylanthranilic acid.[2] This compound occurs naturally in a variety of
essential oils and is also synthesized for wide-scale use in the flavor and fragrance industries.
[3][4] Its characteristic scent profile, reminiscent of Concord grapes and orange blossoms,
makes it a versatile ingredient in numerous consumer products, from fine fragrances to food
flavorings.[3][5][6] This document provides detailed application notes, experimental protocols,
and safety considerations for researchers working with Methyl N-methylanthranilate.

Physicochemical and Olfactory Properties

Methyl N-methylanthranilate is a pale yellow liquid that may crystallize at cooler
temperatures.[7] It exhibits a characteristic bluish fluorescence.[7] Its sensory profile is
complex, described as having a grape-like, musty-floral, and sweet odor with orange-blossom
and mandarin-peel-like notes and winey, fruity undertones.[7]

Table 1: Physicochemical Properties of Methyl N-methylanthranilate
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Property Value Reference
CAS Number 85-91-6 [7]
Molecular Formula CoH11NO2 [7]
Molecular Weight 165.19 g/mol [7]
Appearance Pale yellow liquid with bluish 7
fluorescence
Boiling Point 255-256 °C [7]
Melting Point 18.5-19.5 °C [2]
Vapor Pressure 2.77E+00 Pa @ 25°C [7]
Water Solubility 2.57E+02 mg/L @ 25°C [7]
Log KOW 2.81 [7]

) Grape, orange blossom,
Odor Profile ) [L11051[7]
sweet, musty, fruity

i Sweet, fruity, Concord grape-
Flavor Profile ] [2][5]
like, musty, berry

Natural Occurrence

Methyl N-methylanthranilate is a natural constituent of various plants and fruits. Its presence
contributes to the characteristic aroma of these natural sources. It is found in:

 Citrus fruits, particularly mandarin and orange peels[3][4][8][9]
 Petitgrain oil (Citrus reticulata leaf oil)[1][8]

e Honey[3]

e Mangos[3]

o Starfruit[3]
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o Grapes (Vitis labrusca)[10]

While it can be extracted from these natural sources, it is often synthesized in a laboratory to
ensure consistency, purity, and to protect natural resources.[3]

Applications in Flavor and Fragrance

3.1 Fragrance Applications M-N-MA is a popular ingredient in perfumery, used for its floral
(orange blossom) and fruity (grape) notes.[4] It is incorporated into a wide range of products
including:

Fine fragrances|4]

Soaps and detergents[4][6]

Shampoos|[4][6]

Other personal care and cosmetic products[4][6]

Its use is regulated due to its potential for phototoxicity.[4][11][12] Regulatory bodies like the
International Fragrance Association (IFRA) and the Scientific Committee on Consumer Safety
(SCCS) in Europe have set concentration limits for its use in different product categories.[4][11]
[13]

Table 2: Regulatory Concentration Limits for Methyl N-methylanthranilate in Consumer
Products
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Maximum Concentration Regulatory
Product Type

(%) Body/Reference
Leave-on Products 0.1% SCCS, IFRA[4][11][13][14]
Rinse-off Products 0.2% SCCS[4][11][13]
Sunscreen/UV-exposed

Should not be used SCCS[4][11][15]
Products
Category 1 (Lip products) 0.10% IFRA[14]
Category 6 (Mouthwash,

0.50% IFRA[14]
toothpaste)
Category 9 (Soap) 0.50% IFRA[14]

3.2 Flavor Applications The distinct grape-like flavor of M-N-MA makes it a useful component in
food flavoring.[6] It is used in compositions for:

Grape and "Tutti-frutti" flavored beverages and candies|[6]

Citrus blends[6]

Chewing gum[10]

Berry and cherry flavorings[5]

The use of M-N-MA as a food additive is evaluated for safety by bodies like the Joint FAO/WHO
Expert Committee on Food Additives (JECFA).[2] For animal feed, the European Food Safety
Authority (EFSA) has established safe concentration levels, noting it should not be used for
avian species.[16]

Experimental Protocols
4.1 Protocol 1: Synthesis of Methyl N-methylanthranilate
Objective: To synthesize Methyl N-methylanthranilate via reductive alkylation of methyl

anthranilate. This method is a common industrial process that offers high purity and good yield.
[17]
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Materials:

o Methyl anthranilate

e Formaldehyde solution

e Hydrogen gas

e Hydrogenation catalyst (e.g., Palladium on carbon)

e Solid acid catalyst

o Water-miscible solvent (e.g., Methanol)

» Reaction vessel suitable for hydrogenation under pressure
« Distillation apparatus

Procedure:

o Dissolution: Dissolve methyl anthranilate in a suitable water-miscible solvent within the
reaction vessel.

o Addition of Reagents: Add the formaldehyde solution and the hydrogenation catalyst to the
mixture.

o Hydrogenation: Seal the reaction vessel and introduce hydrogen gas to a superatmospheric
pressure (e.g., 1 to 15 atmospheres).[6]

o Reaction Conditions: Maintain the reaction at a moderate temperature (e.g., 0°C to 150°C)
with continuous stirring.[6] The reductive alkylation of the primary amine to a secondary
amine will occur.

» Monitoring: Monitor the reaction progress by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC) until the starting material is consumed.

o Catalyst Removal: Once the reaction is complete, cool the vessel, release the pressure, and
filter the mixture to remove the catalyst.
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 Purification: The crude product is then purified. This typically involves distillation under
reduced pressure to isolate the high-purity Methyl N-methylanthranilate.[18]

Workflow Diagram:
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Workflow for Synthesis of Methyl N-methylanthranilate
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Caption: Workflow for the synthesis of Methyl N-methylanthranilate.
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4.2 Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To quantify the concentration of Methyl N-methylanthranilate in a flavor or
fragrance sample using an internal standard method.[19]

Materials & Instrumentation:

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Sample containing M-N-MA

Internal Standard (IS) (e.g., Naphthalene)

Solvent (e.g., Dichloromethane)

Volumetric flasks, pipettes, and vials
Procedure:

« Internal Standard (IS) Solution Preparation: Accurately weigh a known amount of
naphthalene (e.g., 20mg) and dissolve it in dichloromethane in a volumetric flask (e.g.,
500mL) to create a stock solution of known concentration (e.g., 0.04 mg/mL).[19]

o Standard Working Solution Preparation: Prepare a series of calibration standards by adding
known amounts of a pure M-N-MA standard and a fixed amount of the IS solution to
volumetric flasks, and diluting with the solvent.

o Sample Preparation: Accurately weigh a known amount of the flavor or fragrance sample,
add a fixed amount of the IS solution, and dilute with the solvent in a volumetric flask.

e GC-MS Analysis:

o Injection: Inject a small volume (e.g., 1 yL) of each standard and the prepared sample into
the GC-MS system.

o Chromatographic Conditions: Use a suitable capillary column (e.g., DB-5ms) and
temperature program to achieve good separation of M-N-MA and the internal standard.
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o Mass Spectrometry Conditions: Operate the mass spectrometer in scan or Selected lon
Monitoring (SIM) mode to detect and quantify the target compounds.

o Data Analysis:

o Calibration Curve: Plot the ratio of the peak area of M-N-MA to the peak area of the IS
against the concentration of M-N-MA for the standard solutions.

o Quantification: Calculate the peak area ratio for the sample and use the calibration curve
to determine the concentration of M-N-MA in the sample.[19]
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Caption: Workflow for conducting a sensory evaluation.
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Metabolism and Safety Considerations

5.1 Metabolism In the liver, Methyl N-methylanthranilate undergoes two primary metabolic
transformations. It can be hydrolyzed by carboxylesterases to N-methylanthranilic acid. [20]
[21]Alternatively, it can be N-demethylated by cytochrome P450 enzymes to form methyl
anthranilate. [20][21]These metabolites can be further processed.

Metabolic Pathway Diagram:

Metabolic Pathway of Methyl N-methylanthranilate

Methyl N-methylanthranilate

Hydrolysis N-demethylation
(Carboxylesterase) (Cytochrome P450)

N-methylanthranilic acid Methyl anthranilate

Click to download full resolution via product page
Caption: Metabolic pathway of Methyl N-methylanthranilate.

5.2 Safety and Regulatory Status The safety of M-N-MA has been assessed by various
regulatory bodies. The primary toxicological concern is phototoxicity, where the substance can
cause a skin reaction upon exposure to UV light. [8][11][12]This has led to strict regulations on
its use in leave-on products and a prohibition of its use in sunscreens. [4][11][22] Additionally,
as a secondary amine, M-N-MA has the potential to form nitrosamines in the presence of
nitrosating agents. [12][15]Therefore, it should not be used in combination with such agents,
and the final product should have a nitrosamine content below 50 pg/kg. [15]Safety
assessments have concluded that M-N-MA is safe for use in cosmetic products when
concentration limits and use restrictions are followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 13/13 Tech Support


https://patents.google.com/patent/CN104007203A/en
https://patents.google.com/patent/CN104007203A/en
https://www.jstage.jst.go.jp/article/jhs/51/6/51_6_667/_article/-char/en
https://www.researchgate.net/publication/357325826_RIFM_fragrance_ingredient_safety_assessment_methyl_N-methylanthranilate_CAS_Registry_Number_85-91-6
https://ithosglobal.com/new-opinions-on-chemical-safety-in-consumer-products-released-by-uk-scientific-advisory-group/
https://www.benchchem.com/product/b146674#application-of-methyl-n-methylanthranilate-in-flavor-and-fragrance-research
https://www.benchchem.com/product/b146674#application-of-methyl-n-methylanthranilate-in-flavor-and-fragrance-research
https://www.benchchem.com/product/b146674#application-of-methyl-n-methylanthranilate-in-flavor-and-fragrance-research
https://www.benchchem.com/product/b146674#application-of-methyl-n-methylanthranilate-in-flavor-and-fragrance-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146674?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146674?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

